![molecular formula C16H23FN2O4S B3027122 tert-Butyl 4-(3-fluorophenylsulfonamido)piperidine-1-carboxylate CAS No. 1233954-86-3](/img/structure/B3027122.png)
tert-Butyl 4-(3-fluorophenylsulfonamido)piperidine-1-carboxylate
Overview
Description
Tert-Butyl 4-(3-fluorophenylsulfonamido)piperidine-1-carboxylate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the piperidine family and is commonly used as a synthetic intermediate in the pharmaceutical industry.
Scientific Research Applications
Synthesis of Key Intermediates : Similar compounds, such as tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, have been synthesized as key intermediates in the production of pharmaceuticals like Vandetanib, showcasing the importance of such intermediates in drug synthesis processes (Min Wang et al., 2015).
Role in Biologically Active Compounds : Another example includes the synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, which serves as an important intermediate in the production of biologically active compounds such as crizotinib (D. Kong et al., 2016).
Structural and Biological Evaluations : Compounds like tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate have been synthesized and characterized, with evaluations including X-ray diffraction studies and biological activity assessments. Such research underscores the value of these intermediates in understanding molecular structures and potential therapeutic applications (C. Sanjeevarayappa et al., 2015).
Advances in Synthetic Chemistry : The synthesis of related compounds also contributes to the broader field of synthetic chemistry by providing insights into novel synthetic routes, optimization of synthesis processes, and understanding the chemical properties of such intermediates (Binliang Zhang et al., 2018).
Mechanism of Action
Target of Action
Tert-Butyl 4-(3-fluorophenylsulfonamido)piperidine-1-carboxylate is a precursor used in the manufacture of fentanyl and its analogues . Fentanyl is a potent synthetic opioid that is used as a pain medication and together with other medications for anesthesia .
Mode of Action
These receptors are coupled with G-proteins that open potassium channels and close calcium channels, leading to hyperpolarization and reduced neuronal excitability .
Biochemical Pathways
The compound is involved in the synthesis pathways of fentanyl and its analogues . Fentanyl and its analogues can be manufactured via a variety of different synthesis methods, each of which involves the use of specific precursor chemicals .
Pharmacokinetics
The pharmacokinetics of this compound are not well-studied. As a precursor to fentanyl, its ADME properties would be significantly altered during the synthesis process. Fentanyl, the end product, is known for its high lipid solubility, which allows it to rapidly cross the blood-brain barrier and produce a quick onset of action .
Result of Action
As a precursor in the synthesis of fentanyl, the primary result of the action of this compound is the production of fentanyl. Fentanyl is a potent opioid that produces effects such as analgesia, sedation, nausea, and respiratory depression .
Action Environment
The action environment of this compound is primarily the chemical reactions involved in the synthesis of fentanyl. The efficiency of these reactions can be influenced by various factors such as temperature, pH, and the presence of other chemicals .
Properties
IUPAC Name |
tert-butyl 4-[(3-fluorophenyl)sulfonylamino]piperidine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23FN2O4S/c1-16(2,3)23-15(20)19-9-7-13(8-10-19)18-24(21,22)14-6-4-5-12(17)11-14/h4-6,11,13,18H,7-10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGOQZQXMCHUXOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)NS(=O)(=O)C2=CC=CC(=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601139092 | |
Record name | 1,1-Dimethylethyl 4-[[(3-fluorophenyl)sulfonyl]amino]-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601139092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1233954-86-3 | |
Record name | 1,1-Dimethylethyl 4-[[(3-fluorophenyl)sulfonyl]amino]-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1233954-86-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 4-[[(3-fluorophenyl)sulfonyl]amino]-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601139092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.